Cas no 82729-72-4 (DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER)

DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER structure
82729-72-4 structure
Product name:DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
CAS No:82729-72-4
MF:C21H36O2
MW:320.50934
CID:708555
PubChem ID:45934115

DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • DELTA 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
    • δ 11 CIS 14 CIS 17 CIS EICOSATRIENOIC ACID METHYL ESTER
    • METHYL EICOSATRIENOATE
    • SCHEMBL19281390
    • 82729-72-4
    • Inchi: InChI=1S/C21H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-2/h15-20H,3-14H2,1-2H3/b16-15+,18-17+,20-19+
    • InChI Key: OTGPOJAJEGAHRA-LVJOJNLGSA-N
    • SMILES: CCCCCCCCCCCCCC=CC=CC=CC(=O)OC

Computed Properties

  • Exact Mass: 320.27200
  • Monoisotopic Mass: 320.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 16
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • PSA: 26.30000
  • LogP: 6.52910

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